O-(6-(Methoxymethyl)-2-(4-(trifluoromethyl)phenyl)-4-pyrimidinyl) O,O-dimethyl thiophosphate
Overview
Description
O-(6-(Methoxymethyl)-2-(4-(trifluoromethyl)phenyl)-4-pyrimidinyl) O,O-dimethyl thiophosphate is a useful research compound. Its molecular formula is C15H16F3N2O4PS and its molecular weight is 408.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality O-(6-(Methoxymethyl)-2-(4-(trifluoromethyl)phenyl)-4-pyrimidinyl) O,O-dimethyl thiophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about O-(6-(Methoxymethyl)-2-(4-(trifluoromethyl)phenyl)-4-pyrimidinyl) O,O-dimethyl thiophosphate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Lead Compound Discovery
The compound could potentially be used as a lead compound in drug discovery. Lead compounds are chemical compounds that have a desirable biological or pharmacological activity that can be therapeutically useful .
Biomarker Identification
It could also be used in biomarker identification. Biomarkers are measurable indicators of the severity or presence of a disease state. They can be used to monitor disease status and drug efficacy .
Drug Metabolism Studies
The compound could be used in drug metabolism studies. Understanding how a drug is metabolized in the body is crucial for predicting its effects and potential side effects .
Acute Drug Toxicity Assessment
It could be used in acute drug toxicity assessment. This involves testing the drug on living organisms to determine its safety .
Clinical Trial Testing and Post-Market Surveillance
Finally, it could be used in clinical trial testing and post-market surveillance. This involves monitoring the effects of the drug in humans during clinical trials and after it has been released on the market .
Drought Stress Detection
Satellite remote-sensing, a technique often used in agricultural studies, can be used to monitor drought stress in crops .
Monitoring Land Use
This technique can also be used to monitor changes in land use, such as deforestation .
Estimating Water Balance Evapotranspiration
Remote-sensing data can be integrated into crop simulation models to estimate water balance evapotranspiration .
Biomass Monitoring
Satellite remote-sensing can be used to monitor biomass in agricultural fields .
properties
IUPAC Name |
dimethoxy-[6-(methoxymethyl)-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-sulfanylidene-λ5-phosphane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3N2O4PS/c1-21-9-12-8-13(24-25(26,22-2)23-3)20-14(19-12)10-4-6-11(7-5-10)15(16,17)18/h4-8H,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VALQXUCACZQTJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NC(=N1)C2=CC=C(C=C2)C(F)(F)F)OP(=S)(OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F3N2O4PS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001117460 |
Source
|
| Record name | O-[6-(Methoxymethyl)-2-[4-(trifluoromethyl)phenyl]-4-pyrimidinyl] O,O-dimethyl phosphorothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001117460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
O-(6-(Methoxymethyl)-2-(4-(trifluoromethyl)phenyl)-4-pyrimidinyl) O,O-dimethyl thiophosphate | |
CAS RN |
261959-20-0 |
Source
|
| Record name | O-[6-(Methoxymethyl)-2-[4-(trifluoromethyl)phenyl]-4-pyrimidinyl] O,O-dimethyl phosphorothioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=261959-20-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | O-[6-(Methoxymethyl)-2-[4-(trifluoromethyl)phenyl]-4-pyrimidinyl] O,O-dimethyl phosphorothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001117460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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